Cas no 41063-33-6 (1-Isobutylamino-propan-2-ol)

• Product Name: 1-Isobutylamino-propan-2-ol
• CAS No: 41063-33-6
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 2826663
• PubChem ID: 2772036
• Update Time: 2025-04-21

1-Isobutylamino-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropylamino)propan-2-ol
• 1-ISOBUTYLAMINO-PROPAN-2-OL
• SCHEMBL7053000
• VS-09599
• AKOS000567919
• CS-0332382
• AKOS017275236
• 1-(Isobutylamino)propan-2-ol
• 1-[(2-methylpropyl)amino]propan-2-ol
• BBL030081
• STL373375
• 2-Propanol, 1-[(2-methylpropyl)amino]-
• DTXSID10378166
• 41063-33-6
• 1-Isobutylamino-propan-2-ol

• MDL： MFCD03724651
• Inchi： 1S/C7H17NO/c1-6(2)4-8-5-7(3)9/h6-9H,4-5H2,1-3H3
• InChI Key： UGDKQUJYHXHKDT-UHFFFAOYSA-N
• SMILES： OC(C)CNCC(C)C

Computed Properties

• Exact Mass: 131.131014166Da
• Monoisotopic Mass: 131.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

1-Isobutylamino-propan-2-ol Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT